Cas no 151055-79-7 (3-(1H-imidazol-1-ylmethyl)phenylmethanol)

3-(1H-imidazol-1-ylmethyl)phenylmethanol is a heterocyclic aromatic compound featuring both an imidazole and a benzyl alcohol moiety. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical intermediates. The imidazole ring offers coordination and hydrogen-bonding capabilities, while the hydroxymethyl group provides a reactive site for further functionalization. Its balanced polarity enhances solubility in common organic solvents, facilitating its use in cross-coupling and condensation reactions. The compound is valued for its potential in developing bioactive molecules, including enzyme inhibitors and antimicrobial agents. Proper handling under inert conditions is recommended due to the reactivity of the alcohol group.

3-(1H-imidazol-1-ylmethyl)phenylmethanol structure

151055-79-7 structure

Product Name:3-(1H-imidazol-1-ylmethyl)phenylmethanol

CAS No:151055-79-7

MF:C₁₁H₁₂N₂O

MW:188.225782394409

CID:133622

PubChem ID:10397593

Update Time:2025-10-29

3-(1H-imidazol-1-ylmethyl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

- [3-(1H-Imidazol-1-ylmethyl)phenyl]methanol
- [3-(imidazol-1-ylmethyl)phenyl]methanol
- Benzenemethanol,3-(1H-imidazol-1-ylmethyl)-
- (3-imidazolyl-1-ylmethyl-phenyl)-methanol
- 3-<(1H-imidazol-1-yl)methyl>benzyl alcohol
- DTXSID60439216
- {3-[(1h-imidazol-1-yl)methyl]phenyl}methanol
- SCHEMBL3092795
- BDBM50307217
- 151055-79-7
- PD178007
- (3-((1H-imidazol-1-yl)methyl)phenyl)methanol
- Z1201624485
- AKOS006343964
- MFCD08271918
- W-205714
- CHEMBL597368
- CS-0256659
- EN300-6505018
- MS-22294
- FT-0703495
- [3-(1H-Imidazol-1-ylmethyl)phenyl]methanol 97%
- DB-063877
- G24168
- 3-(1H-imidazol-1-ylmethyl)phenylmethanol
- Inchi： 1S/C11H12N2O/c14-8-11-3-1-2-10(6-11)7-13-5-4-12-9-13/h1-6,9,14H,7-8H2
- InChI Key： TXQZIKDWFOLTSC-UHFFFAOYSA-N
- SMILES： OCC1=CC=CC(=C1)CN1C=NC=C1

Computed Properties

Exact Mass: 188.09500
Monoisotopic Mass: 188.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 38Å²

Experimental Properties

Density: 1.13
Melting Point: 78 °C
Boiling Point: 398.7°Cat760mmHg
Flash Point: 194.9°C
Refractive Index: 1.592
PSA: 38.05000
LogP: 1.42370

3-(1H-imidazol-1-ylmethyl)phenylmethanol Pricemore >>

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Enamine	EN300-6505018-0.1g	{3-[(1H-imidazol-1-yl)methyl]phenyl}methanol	151055-79-7	95.0%	0.1g	$97.0	2025-02-19
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Enamine	EN300-6505018-1.0g	{3-[(1H-imidazol-1-yl)methyl]phenyl}methanol	151055-79-7	95.0%	1.0g	$277.0	2025-02-19
Enamine	EN300-6505018-2.5g	{3-[(1H-imidazol-1-yl)methyl]phenyl}methanol	151055-79-7	95.0%	2.5g	$583.0	2025-02-19
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